N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-acetamido-2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-fluorobenzamide
• InChI: InChI=1S/C23H20FN5O4S/c1-13(30)25-20-19(26-21(32)15-6-8-16(24)9-7-15)22(33)28-23(27-20)34-12-18(31)29-11-10-14-4-2-3-5-17(14)29/h2-9H,10-12H2,1H3,(H,26,32)(H2,25,27,28,30,33)
• InChI Key: UDXYWYHIFBDWLM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=O)NC(=N1)SCC(=O)N2CCC3=CC=CC=C32)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H20FN5O4S
• Molecular Weight: 481.5 g/mol

Description

N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C23H20FN5O4S and its molecular weight is 481.5. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Activity

A key area of research for derivatives of N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is in the development of antibacterial and antifungal agents. Several studies have synthesized and characterized similar compounds, revealing their potential in targeting various pathogenic microorganisms. These derivatives have shown promising antibacterial and antifungal activities, which can be significant in the development of new antimicrobial drugs (Akhaja & Raval, 2012); (Debnath & Ganguly, 2015).

Anti-Tubercular Activity

Another significant area of application for these compounds is in anti-tubercular therapy. Research has been conducted on similar compounds, examining their efficacy in treating tuberculosis. The results from these studies have highlighted the potential of these derivatives in developing new treatments for tuberculosis, a major global health concern (Akhaja & Raval, 2012).

Anti-Inflammatory Activity

These compounds also exhibit potential in anti-inflammatory applications. Studies have shown that certain derivatives possess significant anti-inflammatory activity, which could be beneficial in treating various inflammatory disorders. The research in this area provides insights into the development of new anti-inflammatory drugs (Robert-Piessard et al., 1997); (Sunder & Maleraju, 2013).

Anticancer Activity

Another important area of research is in anticancer therapy. Studies have synthesized and evaluated derivatives for their anticancer potential. Some of these compounds have shown promising results against various cancer cell lines, indicating their potential as anticancer agents (Jing, 2011).